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Compound of Interest

Compound Name: Nampt-IN-15

Cat. No.: B15578367

Disclaimer: This document provides general guidance for the proper disposal of the research
chemical Nampt-IN-15. A specific Safety Data Sheet (SDS) for this compound is not publicly
available. Therefore, these procedures are based on best practices for handling potent,
hazardous laboratory chemicals. Always consult the official SDS provided by the manufacturer
and your institution's Environmental Health and Safety (EHS) guidelines before handling or
disposing of this compound.

Immediate Safety and Handling Precautions

Proper disposal begins with safe handling. Before working with Nampt-IN-15, ensure you are
familiar with the necessary safety protocols. Based on guidelines for similar NAMPT inhibitors,
the following precautions are mandatory[1].

o Personal Protective Equipment (PPE): A complete PPE ensemble is required. This includes
a laboratory coat, chemical-resistant gloves (e.g., nitrile or butyl rubber), and safety glasses
with side shields or goggles[1]. If handling the solid compound outside of a ventilated
enclosure where dust may be generated, respiratory protection is essential.

o Ventilation: All handling of Nampt-IN-15, including weighing and solution preparation, should
be conducted within a certified chemical fume hood to prevent inhalation of the compound[1].

» Avoid Contact: Rigorously prevent contact with skin, eyes, and clothing. Do not ingest or
inhale the substance[1]. In case of accidental contact, flush the affected area with copious
amounts of water and seek immediate medical attention.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15578367?utm_src=pdf-interest
https://www.benchchem.com/product/b15578367?utm_src=pdf-body
https://www.benchchem.com/product/b15578367?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Nampt_IN_9_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Nampt_IN_9_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b15578367?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Nampt_IN_9_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Nampt_IN_9_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Step-by-Step Disposal Protocol

Nampt-IN-15 and materials contaminated with it must be treated as hazardous chemical waste.
It is imperative that this waste is never disposed of in standard trash or poured down the
sanitary sewer system|[2][3].

Step 1: Waste ldentification and Segregation Properly segregate waste streams to ensure safe
and compliant disposal[4].

e Solid Waste: Collect all contaminated solid materials in a designated container. This
includes:

o Unused or expired solid Nampt-IN-15.
o Contaminated consumables such as weigh boats, pipette tips, and microfuge tubes.
o Used PPE, including gloves and disposable lab coats.

o Liquid Waste: Collect all solutions containing Nampt-IN-15 in a separate, compatible, and
leak-proof hazardous waste container. This includes:

o Stock solutions (e.g., in DMSO).
o Working solutions and experimental media.
o Solvent rinses from contaminated glassware.

e Sharps Waste: Any sharp items, such as needles or razor blades, contaminated with Nampt-
IN-15 must be placed into a designated, puncture-resistant sharps container labeled for
hazardous chemical waste[1].

Step 2: Container Selection and Labeling Proper containment and labeling are critical for safety
and regulatory compliance.

o Container Choice: Use only chemically compatible containers, preferably plastic over glass,
to store hazardous waste[3]. Ensure containers have secure, tight-fitting lids.
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o Labeling: All waste containers must be accurately and clearly labeled using your institution's
official hazardous waste tags[3]. The label must include:

[e]

The words "Hazardous Waste".

o

The full, unabbreviated chemical name: "Nampt-IN-15".

[¢]

For liquid waste, list all components, including solvents (e.g., "Nampt-IN-15 in Dimethyl
Sulfoxide") and their approximate concentrations or percentages[1].

[¢]

The accumulation start date (the date the first drop of waste was added).

[e]

The Principal Investigator's name, lab location, and contact information[3].

[e]

Checkmarks indicating the relevant hazard pictograms (e.g., irritant, health hazard)[3].

Step 3: Waste Storage Store all hazardous waste in a designated and properly managed
location within the laboratory.

e Location: Waste must be stored in a designated Satellite Accumulation Area (SAA)[1]. This
area should be clearly marked, located at or near the point of generation, and under the
control of the laboratory personnel.

« Containment: Use secondary containment (e.g., a chemical-resistant tray or tub) for all liquid
waste containers to mitigate spills[1].

» Safety: Keep waste containers closed at all times, except when actively adding waste[1]. Do
not accumulate excessive amounts of waste; follow institutional limits, which are often no
more than 25 gallons of total chemical waste per lab[5].

Step 4: Final Disposal The final disposal of hazardous waste must be managed by trained
professionals.

e EHS Collection: Contact your institution's Environmental Health and Safety (EHS) office to
schedule a pickup for your full, properly labeled waste containers[2][3].

o Compliance: EHS or a licensed hazardous waste contractor will transport and dispose of the
material in accordance with all local, state, and federal regulations[1]. Never attempt to
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transport hazardous waste yourself[2].

Spill Management

In the event of a small spill within a chemical fume hood:
o Alert personnel in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert, non-combustible material like
vermiculite or sand[1][2].

o Carefully collect the absorbent material and any contaminated debris.

o Place the collected material into a designated hazardous waste container and label it
accordingly.

» For large spills or spills outside of a containment hood, evacuate the area, restrict access,
and contact your institution's EHS office immediately[2].

Visualizations

The following diagrams illustrate the procedural workflow for chemical disposal and the
biological pathway targeted by Nampt-IN-15.
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Caption: Workflow for the safe disposal of Nampt-IN-15.
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Caption: NAMPT-mediated NAD+ salvage pathway inhibited by Nampt-IN-15.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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